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Compound Name: Pyraclostrobin

Cat. No.: B128455

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyraclostrobin is a broad-spectrum fungicide from the strobilurin class, widely used in
agriculture to control a variety of fungal diseases. Understanding its environmental fate is
crucial for assessing its ecological impact. Photolysis, the degradation of molecules by light, is
a significant pathway for the dissipation of pyraclostrobin in the environment. These
application notes provide detailed protocols and data for studying the photolysis of
pyraclostrobin in agueous and soil matrices, essential for environmental risk assessment and
regulatory purposes.

Quantitative Data Summary

The photolytic degradation of pyraclostrobin is influenced by various factors, including the
matrix (water or soil), pH, and the nature of the light source. The following tables summarize
key quantitative data from photolysis studies.

Table 1: Photodegradation Half-lives of Pyraclostrobin in Aqueous Systems
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Light Source pH Matrix Half-life (t%%) Reference
UV Light 5.0 Buffer Solution 2.42 hours [1]

7.0 Buffer Solution 1.47 hours [1]

9.0 Buffer Solution 1.32 hours [1]

Sunlight 5.0 Buffer Solution 11.2 hours [1]

7.0 Buffer Solution 3.29 hours [1]

9.0 Buffer Solution 3.69 hours [1]

Sunlight & UV - Paddy Water <12 hours [2][3]
Continuous

rradiation - Water 0.04 days [4]

Table 2: Photodegradation Half-lives of Major Pyraclostrobin Metabolites in Aqueous

Photolysis
Metabolite Half-life (t'2) in days Reference
500M78 4.62 [4]
BF 500-13 30.67 [4]
500M58 8.64 [4]
BF 500-14 0.28 [4]
Table 3: Quantum Yield of Pyraclostrobin
Parameter Value Reference
Quantum Yield (in water) 2.17x107 [4]

Experimental Protocols
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Protocol 1: Aqueous Photolysis of Pyraclostrobin
(Following OECD Guideline 316)

This protocol outlines the procedure for determining the direct photolysis of pyraclostrobin in
sterile aqueous solutions.

1. Materials and Equipment:

o Pyraclostrobin analytical standard

o Radiolabeled **C-pyraclostrobin (optional, for metabolite identification)
» Sterile, buffered aqueous solutions (e.g., pH 5, 7, and 9)

e Quartz glass vessels or cuvettes

e Xenon arc lamp with filters to simulate natural sunlight (290-800 nm)

o Temperature-controlled incubation chamber

e High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry
(MS/MS) detector

e Liquid Scintillation Counter (LSC) if using radiolabeled material
¢ Solid-Phase Extraction (SPE) cartridges (e.g., C18) for sample cleanup
o Acetonitrile, formic acid, and other necessary solvents (HPLC grade)
2. Procedure:
e Preparation of Test Solutions:
o Prepare a stock solution of pyraclostrobin in a suitable organic solvent.

o Spike the sterile buffered aqueous solutions with the pyraclostrobin stock solution to a
final concentration not exceeding half its water solubility. If using 1*C-pyraclostrobin, the
specific activity should be sufficient for detection.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Experimental Setup:
o Fill the quartz vessels with the test solutions.

o Place the vessels in the temperature-controlled chamber equipped with the xenon arc
lamp. Maintain a constant temperature, typically 25°C.[5]

o Prepare parallel dark control samples by wrapping identical vessels in aluminum foil and
placing them under the same temperature conditions.

o [rradiation:

o Expose the samples to continuous irradiation from the xenon lamp. The light intensity
should be monitored.

o The duration of the study should be a maximum of 30 days of equivalent sunlight
exposure or until significant degradation is observed.[5]

e Sampling:

o Collect samples from both irradiated and dark control vessels at predetermined time
intervals. A minimum of 5-7 sampling points is recommended.[2]

e Sample Analysis:

o

Extract pyraclostrobin and its photoproducts from the aqueous samples using SPE.

[¢]

Elute the analytes from the SPE cartridges with a suitable solvent (e.g., ethyl acetate).[6]

o

Concentrate the eluate and reconstitute in the initial mobile phase for HPLC analysis.

[e]

Analyze the samples by HPLC-UV or LC-MS/MS to determine the concentration of
pyraclostrobin and identify and quantify its degradation products.[5]

[e]

If 1#C-pyraclostrobin is used, analyze the samples by LSC to determine the total
radioactivity and by radio-HPLC for profiling of radioactive components.

Protocol 2: Soil Photolysis of Pyraclostrobin
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This protocol describes a method for investigating the phototransformation of pyraclostrobin
on a soil surface.

1. Materials and Equipment:

e Pyraclostrobin analytical standard

o Characterized soil (e.g., texture, pH, organic carbon content)

» Borosilicate glass vessels covered with quartz glass

e Xenon arc lamp or a solar simulator

e Temperature-controlled incubation chamber

o Apparatus for preparing soil thin layers

o Extraction solvents (e.g., acetonitrile)

e HPLC-MS/MS system

2. Procedure:

e Soil Preparation:

o Air-dry and sieve the solil (e.g., through a 2 mm sieve).

o Prepare thin layers of the soil on a suitable support within the glass vessels.

e Test Substance Application:

o Dissolve pyraclostrobin in a suitable solvent and apply it evenly to the soil surface.

o The application rate should be relevant to agricultural practices.

¢ Incubation:

o Adjust the moisture content of the soil samples (e.g., to 40-60% of maximum water holding
capacity).
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o Place the vessels in a temperature-controlled chamber under the light source.

o Prepare dark control samples by covering the vessels to exclude light.

e Irradiation:
o lIrradiate the soil samples continuously.
e Sampling:

o At specified time intervals, collect replicate soil samples from both irradiated and dark
control setups.

o Extraction and Analysis:

o Extract pyraclostrobin and its metabolites from the soil samples using a suitable solvent,
such as acetonitrile, potentially followed by a buffer solution.[7]

o Analyze the extracts by HPLC-MS/MS to quantify the parent compound and identify its
photoproducts.

Visualizations
Pyraclostrobin Photodegradation Pathway

The following diagram illustrates the proposed photocatalytic degradation pathway of
pyraclostrobin. The process involves several key reactions, including hydroxylation of the
aromatic rings, loss of the N-methoxy group, substitution of the chlorine atom, and cleavage of
the ether and pyrazole-phenyl bonds.[8][9]

Hydroxylation of Loss of Substitution of Cl Rupture of pyrazole on of oxyge al Degradatio
aromatic rings N-methoxy group by OH group e e P

Click to download full resolution via product page

Caption: Proposed photocatalytic degradation pathway of pyraclostrobin.
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Experimental Workflow for Pyraclostrobin Photolysis
Study

This diagram outlines the general workflow for conducting a pyraclostrobin photolysis study,

from preparation to data analysis.

Preparation of Test System
(Aqueous Solution or Soil)

'

Application of Pyraclostrobin

Incubation under Controlled Dark Control Incubation

Light and Temperature

Periodic Sampling

Sample Extraction and Cleanup
(e.g., SPE)

Analytical Measurement
(HPLC-MS/MS)

Data Analysis
(Kinetics, Half-life, Metabolite ID)

Click to download full resolution via product page

Caption: General workflow for a pyraclostrobin photolysis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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